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Compound of Interest

Compound Name: 2-Aminocyclohexanol

Cat. No.: B3021766 Get Quote

An In-depth Technical Guide to 2-Aminocyclohexanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and spectral

properties of 2-Aminocyclohexanol. It includes detailed experimental protocols, safety

information, and key chemical reactions, serving as a vital resource for professionals in

research and development.

Core Physical and Chemical Properties
2-Aminocyclohexanol (C₆H₁₃NO) is a cyclic organic compound featuring a cyclohexane ring

substituted with both an amino (-NH₂) and a hydroxyl (-OH) group.[1] It exists as cis and trans

stereoisomers. Its appearance can range from a colorless to pale yellow liquid to a white or

light orange crystalline powder, depending on the specific isomer and its purity.[1][2][3][4][5] It is

a versatile building block in organic synthesis, particularly in the production of pharmaceuticals,

agrochemicals, and specialty chemicals.[1][4]

Data Presentation: Physicochemical Properties
The following table summarizes the key quantitative data for 2-Aminocyclohexanol. Note that

values can differ based on the isomeric form (cis-, trans-, or a mixture).
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Property Value Notes Citations

Molecular Formula C₆H₁₃NO - [1][2][3][6][7]

Molecular Weight 115.17 g/mol
Also reported as

115.18 g/mol .
[1][2][3][6][7]

Melting Point 65 - 73 °C

For isomer mixtures.

The hydrochloride salt

of the trans-isomer

melts significantly

higher (168-179 °C).

[1][2][3][6][8]

Boiling Point 201 - 212 °C At 760 mmHg. [1][2][3][4][6][9]

Density 1.037 g/cm³
At standard

conditions.
[1][3][4][6]

Flash Point 75 - 75.4 °C Closed cup. [1][3][4][6][9]

Solubility Soluble

Soluble in water,

methanol, and various

other organic

solvents.

[1][2][4]

pKa 14.94 ± 0.40 Predicted value. [2][4]

Refractive Index 1.502 - [1][3][4]

Vapor Pressure 0.0773 mmHg At 25 °C. [1][4]

Synthesis and Experimental Protocols
2-Aminocyclohexanol is primarily synthesized from epoxycyclohexane. Furthermore,

resolution protocols are critical for obtaining enantiomerically pure forms for asymmetric

synthesis.

Experimental Protocol: Synthesis from 1,2-
Epoxycyclohexane
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This method describes the synthesis of 2-Aminocyclohexanol via the aminolysis of an

epoxide.

Materials:

1,2-Epoxycyclohexane

Ammonia water (aqueous ammonia solution)

500 mL three-necked flask

Water bath

Stirring apparatus

Procedure:

Add 214.3 g of ammonia water to the 500 mL three-necked flask.

Begin stirring and heat the flask using a water bath until the internal temperature reaches

approximately 50°C.

Slowly add 50.0 g of 1,2-epoxycyclohexane dropwise into the reaction flask.

After the addition is complete, maintain the reaction mixture at a constant temperature of

50°C for 12 hours.

Upon completion, process the crude product.

Purify the final product by recrystallization to obtain 2-Aminocyclohexanol.

This procedure typically results in a yield of approximately 90%.
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Caption: Workflow for the synthesis of 2-Aminocyclohexanol.

Experimental Protocol: Resolution of Racemic 2-
Aminocyclohexanol
Enantiomerically pure 2-aminocyclohexanol derivatives are crucial as chiral ligands and

auxiliaries. A highly efficient resolution can be achieved using chiral mandelic acid.

Procedure Overview:

A racemic mixture of a 2-aminocyclohexanol derivative (e.g., trans-2-(N-benzyl)amino-1-

cyclohexanol) is treated with one enantiomer of mandelic acid (e.g., (R)-mandelic acid).

This forms diastereomeric salts, one of which preferentially crystallizes from the solution.

The crystallized salt is isolated, yielding one enantiomer of the amino alcohol with high

enantiomeric excess (>99% ee).

The process is repeated on the mother liquor using the opposite enantiomer of mandelic acid

(e.g., (S)-mandelic acid) to isolate the other amino alcohol enantiomer.

A simple aqueous workup allows for the recovery of the pure amino alcohol and the mandelic

acid resolving agent.[10]
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Caption: Logical workflow for resolving racemic 2-aminocyclohexanol.
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Chemical Reactivity and Applications
The bifunctional nature of 2-aminocyclohexanol, possessing both an amine and an alcohol,

makes it a valuable intermediate.

Reaction with Nitrous Acid: Pinacol Rearrangement
When cis-2-Aminocyclohexanol is treated with nitrous acid (HNO₂), it undergoes a

deamination followed by a pinacol-type rearrangement. This reaction yields a mixture of

cyclohexanone and cyclopentyl methanal.[11] This rearrangement is a characteristic reaction

for 1,2-amino alcohols.

Products

cis-2-Aminocyclohexanol

Unstable Diazonium
Intermediate

+

HNO₂

Pinacol
Rearrangement

-N₂, -H⁺

Cyclohexanone Cyclopentyl Methanal

Click to download full resolution via product page
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Caption: Pinacol rearrangement of cis-2-aminocyclohexanol.

Applications in Synthesis
2-Aminocyclohexanol and its derivatives are pivotal in the synthesis of various high-value

molecules:

Pharmaceuticals: It is a key intermediate for synthesizing drugs such as the antiarrhythmic

agent vernakalant and various spleen tyrosine kinase (Syk) inhibitors.[2]

Chiral Ligands: Enantiopure aminocyclohexanols are used to create ligands for asymmetric

catalysis, including asymmetric phenyl transfer reactions and transfer hydrogenations,

achieving high enantioselectivity (up to 96% ee).[10]

Spectral Data
Spectroscopic data is essential for the structural elucidation and purity assessment of 2-
Aminocyclohexanol.

Nuclear Magnetic Resonance (NMR): Both ¹H NMR and ¹³C NMR spectral data are well-

documented and available in various databases for structural confirmation.[7][12][13][14]

Mass Spectrometry (MS): GC-MS analysis shows a characteristic fragmentation pattern. The

most abundant peak (base peak) is typically observed at an m/z of 56.[7]

Infrared (IR) Spectroscopy: FTIR spectra are available and show characteristic peaks for O-

H, N-H, and C-H stretching and bending vibrations, confirming the presence of the hydroxyl

and amino functional groups.[7][15]

Safety and Handling
2-Aminocyclohexanol and its salts are classified as hazardous materials. Proper safety

precautions are mandatory.

Hazards: The compound is corrosive and can cause severe skin burns and serious eye

damage.[7][16] It may also cause respiratory irritation.[17][18]
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection (goggles conforming to EN166).[17][18]

Handling: Use in a well-ventilated area. Avoid breathing dust or vapors. Do not get in eyes,

on skin, or on clothing.[17][18]

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed and

store under an inert atmosphere, as the compound can be hygroscopic.[1][18][19]

Always consult the specific Safety Data Sheet (SDS) for the particular isomer and form of 2-
Aminocyclohexanol being used before handling.[16][17][18][20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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